Cas no 1804382-31-7 (2,3-Bis(trifluoromethyl)-4-methylbenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-methylbenzamide
• CAS No: 1804382-31-7
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 5008789
• Update Time: 2025-05-25

2,3-Bis(trifluoromethyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-methylbenzamide

• Inchi： 1S/C10H7F6NO/c1-4-2-3-5(8(17)18)7(10(14,15)16)6(4)9(11,12)13/h2-3H,1H3,(H2,17,18)
• InChI Key： GCERYVAVPMEOFK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(C(N)=O)C=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 2,3-Bis(trifluoromethyl)-4-methylbenzamide

Introduction to 2,3-Bis(trifluoromethyl)-4-methylbenzamide (CAS No. 1804382-31-7)

2,3-Bis(trifluoromethyl)-4-methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1804382-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple trifluoromethyl groups and a methyl substituent on the benzene ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 2,3-Bis(trifluoromethyl)-4-methylbenzamide contribute to its potential applications in various scientific domains. The trifluoromethyl groups, known for their ability to enhance metabolic stability and binding affinity, are particularly influential in medicinal chemistry. These groups can modulate the lipophilicity and electronic distribution of the molecule, which are critical factors in drug design. Additionally, the methyl substituent at the 4-position introduces further steric hindrance and can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing multiple fluorine atoms. The fluorine atoms in trifluoromethyl groups can significantly alter the pharmacokinetic profile of a drug by affecting its solubility, permeability, and metabolic pathways. This has led to extensive research into fluorinated derivatives as potential therapeutic agents. For instance, studies have shown that fluorinated benzamides exhibit promising activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-methylbenzamide is its versatility as a chemical building block. Researchers have utilized this compound in the synthesis of more complex molecules with tailored biological activities. The benzamide core provides a stable framework that can be modified at various positions to fine-tune its interactions with biological targets. This flexibility has made it a popular choice for high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 2,3-Bis(trifluoromethyl)-4-methylbenzamide. Molecular modeling techniques allow scientists to predict how this compound might interact with specific proteins or enzymes, providing insights into its potential therapeutic effects. These computational approaches have been instrumental in identifying lead compounds for drug development programs. By leveraging virtual screening and molecular dynamics simulations, researchers can accelerate the discovery process and prioritize promising candidates for experimental validation.

The agrochemical industry has also recognized the potential of 2,3-Bis(trifluoromethyl)-4-methylbenzamide as a precursor for developing novel pesticides and herbicides. The presence of electron-withdrawing trifluoromethyl groups makes this compound an attractive candidate for designing molecules that exhibit potent activity against resistant pests. Furthermore, its structural stability under various environmental conditions enhances its suitability for field applications. This has spurred interest in optimizing synthetic routes to produce 2,3-Bis(trifluoromethyl)-4-methylbenzamide on an industrial scale.

From a synthetic chemistry perspective, the preparation of 2,3-Bis(trifluoromethyl)-4-methylbenzamide presents unique challenges due to the sensitivity of the functional groups involved. However, recent innovations in synthetic methodologies have made it more feasible to access this compound in high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct complex fluorinated structures with greater efficiency. These advancements have not only improved access to 2,3-Bis(trifluoromethyl)-4-methylbenzamide but also paved the way for exploring related derivatives.

The biological activity of 2,3-Bis(trifluoromethyl)-4-methylbenzamide has been explored in several preclinical studies. Initial findings suggest that it may possess inhibitory effects on certain enzymes involved in inflammatory pathways. The precise mechanisms by which this compound exerts its effects are still under investigation, but preliminary data indicate promising potential for treating chronic inflammatory disorders. Additionally, its ability to cross cell membranes efficiently suggests that it may be suitable for oral administration.

Future research directions for 2,3-Bis(trifluoromethyl)-4-methylbenzamide include optimizing its pharmacokinetic properties and evaluating its safety profile in animal models. By incorporating principles from structure-based drug design and computational modeling, scientists aim to develop analogs with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

The broader impact of compounds like 2,3-Bis(trifluoromethyl)-4-methylbenzamide underscores the importance of continued investment in chemical research and development. As our understanding of molecular interactions deepens, new opportunities emerge for designing molecules that address unmet medical needs. The unique properties of this compound highlight how structural modifications can unlock novel therapeutic possibilities.